Cas no 1803863-56-0 (2,4-Bis(trifluoromethyl)-5-methylpyridine)

• Product Name: 2,4-Bis(trifluoromethyl)-5-methylpyridine
• CAS No: 1803863-56-0
• MF: C₈H₅F₆N
• MW: 229.122422933578
• CID: 4908827
• Update Time: 2025-06-08

2,4-Bis(trifluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H5F6N/c1-4-3-15-6(8(12,13)14)2-5(4)7(9,10)11/h2-3H,1H3
• InChI Key： UQBWRRQFIJTAEX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NC=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(trifluoromethyl)-5-methylpyridine

Comprehensive Overview of 2,4-Bis(trifluoromethyl)-5-methylpyridine (CAS No. 1803863-56-0): Properties, Applications, and Industry Trends

2,4-Bis(trifluoromethyl)-5-methylpyridine (CAS No. 1803863-56-0) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. As a trifluoromethyl-substituted pyridine, this compound exhibits enhanced lipophilicity and metabolic stability, making it a valuable building block in modern drug discovery. The presence of multiple CF3 groups contributes to its distinctive chemical behavior, particularly in hydrogen bonding interactions and electron-withdrawing effects, which are crucial for designing bioactive molecules.

In recent years, the demand for fluorinated heterocycles like 2,4-Bis(trifluoromethyl)-5-methylpyridine has surged, driven by the pharmaceutical industry's need for compounds with improved bioavailability and target selectivity. Researchers frequently search for "synthesis of trifluoromethyl pyridines" or "applications of fluorinated pyridine derivatives," reflecting the growing interest in this chemical space. The compound's CAS number 1803863-56-0 serves as a critical identifier in patent literature and material safety databases, ensuring precise tracking in regulatory documentation.

The molecular architecture of 2,4-Bis(trifluoromethyl)-5-methylpyridine features a pyridine core with two trifluoromethyl groups at positions 2 and 4, along with a methyl group at position 5. This arrangement creates a sterically hindered environment that influences its reactivity in cross-coupling reactions and nucleophilic substitutions. Such characteristics are frequently explored in queries like "how to functionalize trifluoromethyl pyridines" or "steric effects in fluorinated aromatics," highlighting its relevance in synthetic chemistry.

From an applications perspective, CAS 1803863-56-0 is investigated as a precursor for crop protection agents and pharmaceutical intermediates. Its electron-deficient ring system makes it suitable for designing kinase inhibitors and antimicrobial compounds, addressing trending topics such as "antibiotic resistance solutions" and "next-generation agrochemicals." The compound's thermal stability and compatibility with late-stage fluorination techniques further enhance its utility in high-value chemical manufacturing.

Environmental and regulatory considerations surrounding fluorinated compounds have also shaped research directions. Scientists are exploring "green synthesis methods for CF3-substituted pyridines" to align with sustainable chemistry principles. Analytical techniques like 19F NMR spectroscopy and LC-MS are commonly employed to characterize 2,4-Bis(trifluoromethyl)-5-methylpyridine, as evidenced by search trends for "analytical methods for fluorinated aromatics."

In material science, the compound's low polarizability and high chemical resistance spark interest for specialty polymers and coatings. These properties respond to industry demands for "high-performance fluorinated materials" in electronics and aerospace applications. Patent analysis reveals increasing filings involving CAS 1803863-56-0, particularly in areas like OLED materials and liquid crystal formulations.

Supply chain dynamics for 2,4-Bis(trifluoromethyl)-5-methylpyridine reflect broader trends in fine chemical manufacturing, with emphasis on regional production capabilities and quality control standards. Procurement specialists often search for "reliable suppliers of fluorinated pyridines" or "specifications for CAS 1803863-56-0," underscoring the need for standardized documentation and purity benchmarks (>98% HPLC).

Future research on this compound will likely focus on catalytic trifluoromethylation innovations and structure-activity relationship studies, addressing persistent challenges in selective fluorination. As computational chemistry advances, queries like "DFT studies on CF3-pyridine derivatives" or "molecular docking with fluorinated scaffolds" are becoming more prevalent, indicating interdisciplinary approaches to leveraging this compound's potential.